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Compound of Interest

Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium chlorate dihydrate, Ca(ClOs)2:2Hz0, is a strong oxidizing agent that has found
limited but specific applications in pyrotechnic formulations.[1] Its primary appeal lies in its
ability to act as both an oxidizer and a color-imparting agent, producing reddish-orange hues.
However, its use is significantly hampered by its deliquescent nature, meaning it readily
absorbs moisture from the atmosphere, which can compromise the stability and performance of
pyrotechnic mixtures.[2][3][4] These application notes provide an overview of the properties,
applications, and safety considerations for the use of calcium chlorate dihydrate in
pyrotechnic research and development, along with generalized experimental protocols.

Physicochemical Properties

A summary of the key physicochemical properties of calcium chlorate is presented in Table 1.
The dihydrate form is the most common.

Table 1: Physicochemical Properties of Calcium Chlorate
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Property Value Reference(s)
Chemical Formula Ca(Cl03)2:2H20 [1]
Molar Mass 242.98 g/mol [1]

White, monoclinic,
Appearance ] [5]
deliquescent crystals

Density 2.71 g/lcm3 [5]
Melting Point Decomposes upon heating [5]
Solubility in Water 197 g/100 g water at 25 °C [1]
Oxygen Balance +39.5% (to CaClz + 2H20)

Applications in Pyrotechnics

The primary application of calcium chlorate dihydrate in pyrotechnics is in the formulation of
compositions for producing red and orange colored flames.[6] It can also serve as a high-
temperature oxidizer in specialized compositions.[7] However, due to its hygroscopicity, it is
often replaced by more stable nitrates and perchlorates of strontium and potassium.

Red Light Compositions

Calcium chlorate dihydrate can be a component in red star formulations for fireworks, though
specific, well-documented modern compositions are rare. A generalized formulation for a red
star is presented in Table 2. It is crucial to note that this is an illustrative example, and
extensive testing and small-scale trials are necessary before any scale-up.

Table 2: lllustrative Red Star Composition using Calcium Chlorate Dihydrate
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Component Purpose Percentage by Weight (%)
Calcium Chlorate Dihydrate Oxidizer / Color Agent 40 - 60
Fuel (e.g., Shellac, Red Gum) Fuel / Binder 15-25
Chlorine Donor (e.g., PVC, N
Color Intensifier 10- 20
Parlon)
Binder (e.g., Dextrin) Binder 3-5
Metal Fuel (e.g., Magnalium, -
Brilliance / Temperature 5-10

fine)

Safety and Handling

Calcium chlorate is a powerful oxidizer and pyrotechnic compositions containing it are sensitive
to friction, shock, and static electricity.[8][9][10]

e Incompatibility: Mixtures of calcium chlorate with sulfur, sulfides, ammonium compounds,
and finely powdered metals can be extremely sensitive and may ignite spontaneously.[1][7]

e Hygroscopicity: The absorption of moisture can lead to decreased performance and
increased sensitivity of the pyrotechnic composition.[2] Store calcium chlorate dihydrate in
a cool, dry place in a tightly sealed container.

e Handling Precautions:

o Always wear appropriate personal protective equipment (PPE), including safety glasses,
flame-retardant lab coat, and gloves.

[¢]

Handle only small quantities at a time.

[e]

Avoid friction, impact, and electrostatic discharge.

[e]

Use non-sparking tools.

o

Mixing should be done remotely or with appropriate shielding.
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Experimental Protocols

The following are generalized protocols for the preparation and testing of pyrotechnic
compositions containing calcium chlorate dihydrate. These are intended as a guide and must
be adapted based on the specific composition and laboratory safety protocols.

Protocol for Preparation of a Red Star Composition

» Drying of Ingredients: Dry all individual components, including calcium chlorate dihydrate,
in a desiccator or a temperature-controlled oven at a low temperature (e.g., 40-50 °C) to
remove any absorbed moisture.

o Sieving: Individually pass each component through a fine mesh screen (e.g., 100 mesh) to
ensure a uniform patrticle size. This should be done gently to avoid friction.

e Mixing:

o The "diapering"” method is recommended for mixing sensitive compositions. Place a sheet
of paper on a flat surface.

o Place the component with the largest volume (typically the oxidizer) in the center of the

paper.
o Add the other components in layers on top of the first.

o Gently lift the corners of the paper to roll the mixture, ensuring a homogenous blend
without applying pressure or friction. Repeat this process at least 20 times.

o Granulation (optional, for consolidation):

o If a binder like dextrin is used, a small amount of a solvent (e.g., 70% water / 30% ethanol)
can be added to the mixed powder to form a damp, dough-like consistency.

o Pass the damp mass through a screen to form granules.

o Allow the granules to dry completely in a well-ventilated area, away from any ignition

sources.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Pressing/Cultting:

o The granulated and dried composition can be pressed into stars using a hydraulic press
with appropriate tooling.

o Alternatively, the damp mass can be rolled out and cut into cubes.

o Ensure the final stars are completely dry before any testing.

Protocol for Burn Rate Testing

o Sample Preparation: Press the pyrotechnic composition into a tube of known length and
diameter. A common method is to use a cardboard or phenolic tube.

o Confinement: The test can be conducted unconfined or in a vented chamber to simulate
different application pressures.

« Ignition: Ignite one end of the sample using a reliable ignition source, such as a hot wire or a
pyrotechnic igniter.

o Data Acquisition:

o Use a high-speed camera to record the burn. The time it takes for the flame front to travel
a known distance is measured.

o Alternatively, thermocouples can be placed at known distances along the sample to record
the time of flame arrival.

o Calculation: The burn rate (R) is calculated using the formula: R = L/ t, where L is the
distance the flame travels and t is the time taken.

Protocol for Sensitivity Testing (Impact and Friction)

Standardized tests should be used to determine the impact and friction sensitivity of the
pyrotechnic composition. These tests are typically performed using specialized apparatus.[10]
[11]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Friction_sensitivity/
https://www.mdpi.com/1996-1073/14/24/8548
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Impact Sensitivity: A known weight is dropped from a specified height onto a small sample of
the material. The height at which ignition or decomposition occurs in 50% of the trials (Hso) is
determined.

 Friction Sensitivity: A weighted pendulum or a sliding block is used to apply a frictional force
to a sample of the material. The force at which ignition or decomposition occurs is recorded.

Table 3: lllustrative Performance Data for a Red Star Composition

Note: The following data is illustrative and not based on specific experimental results for a
standardized calcium chlorate dihydrate composition, as such data is not readily available in
the public domain. It serves to demonstrate the format for data presentation.

Parameter Value Test Method

Burn Rate (unconfined) 3-5mm/s Strand Burner

Color (Dominant Wavelength) 610 - 620 nm Spectrometer

Luminous Intensity 500 - 800 cd Photometer

Impact Sensitivity (Hso) 20 - 40 cm (2 kg weight) Drop Hammer Test

Friction Sensitivity 80-120N BAM Friction Tester
Visualizations

Experimental Workflow Diagrams

The following diagrams illustrate the general workflows for the preparation and testing of
pyrotechnic compositions containing calcium chlorate dihydrate.
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Testing of Pyrotechnic Composition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyrotechnic-compositions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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